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Compound of Interest

Compound Name:
4-Pyrimidinol, 6-amino-5-ethyl-2-

methyl-

CAS No.: 103980-51-4

Cat. No.: B3045271 Get Quote
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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